N-(3-chloro-4-methylphenyl)-2-(3-((4-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[3-[(4-fluorophenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C24H20ClFN2O3S/c1-16-6-11-19(12-21(16)25)27-24(29)14-28-13-23(20-4-2-3-5-22(20)28)32(30,31)15-17-7-9-18(26)10-8-17/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key: CFLBMEFQQCBBSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC=C(C=C4)F)Cl
• Molecular Formula: C24H20ClFN2O3S
• Molecular Weight: 470.9 g/mol
• CAS No.: 893252-88-5

Description

N-(3-chloro-4-methylphenyl)-2-(3-((4-fluorobenzyl)sulfonyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C24H20ClFN2O3S and its molecular weight is 470.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergic Agents

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides, which share structural similarities with the specified compound, has demonstrated significant potential in the development of antiallergic compounds. These compounds have been synthesized and tested for their efficacy in inhibiting histamine release and IL-4 production, showing potent activity compared to known antiallergic drugs. This indicates the potential application of similar compounds in treating allergies through the modulation of immune response mechanisms (Cecilia Menciu et al., 1999).

Anticancer Activity

Sulfonamide derivatives have been explored for their cytotoxic activities against various cancer cell lines, highlighting the therapeutic potential of these compounds in oncology. The research demonstrates that certain sulfonamide derivatives exhibit potent anticancer activity, suggesting a promising avenue for the development of new anticancer agents (M. Ghorab et al., 2015).

Anti-inflammatory Activity

Studies on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives have shown significant anti-inflammatory activity. This underscores the potential use of such compounds in developing new anti-inflammatory medications, with several derivatives displaying noteworthy efficacy (K. Sunder & Jayapal Maleraju, 2013).

Enzyme Inhibition

Research into sulfonamides with specific moieties has also indicated their utility as enzyme inhibitors, such as α-glucosidase and acetylcholinesterase inhibitors. This suggests their potential in treating diseases like diabetes and Alzheimer's by inhibiting enzymes critical to the disease's progression (M. Abbasi et al., 2019).